Cas no 1261958-18-2 (3-Bromo-5-(4-chloro-3-cyanophenyl)phenol)
1261958-18-2 structure
Product Name:3-Bromo-5-(4-chloro-3-cyanophenyl)phenol
CAS No:1261958-18-2
MF:C13H7BrClNO
MW:308.557781457901
MDL:MFCD18316112
CID:2766042
PubChem ID:53221835
Update Time:2025-04-21
3-Bromo-5-(4-chloro-3-cyanophenyl)phenol Chemical and Physical Properties
Names and Identifiers
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- MFCD18316112
- 3-Bromo-5-(4-chloro-3-cyanophenyl)phenol, 95%
- 3-BROMO-5-(4-CHLORO-3-CYANOPHENYL)PHENOL
- DTXSID90686433
- 3'-Bromo-4-chloro-5'-hydroxy[1,1'-biphenyl]-3-carbonitrile
- 1261958-18-2
- 3-Bromo-5-(4-chloro-3-cyanophenyl)phenol
-
- MDL: MFCD18316112
- Inchi: 1S/C13H7BrClNO/c14-11-4-9(5-12(17)6-11)8-1-2-13(15)10(3-8)7-16/h1-6,17H
- InChI Key: BZIHHYWXNJHIKR-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=C(C=1)C1C=CC(=C(C#N)C=1)Cl)O
Computed Properties
- Exact Mass: 306.93995Da
- Monoisotopic Mass: 306.93995Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 44Ų
3-Bromo-5-(4-chloro-3-cyanophenyl)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB322318-5 g |
3-Bromo-5-(4-chloro-3-cyanophenyl)phenol, 95%; . |
1261958-18-2 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB322318-5g |
3-Bromo-5-(4-chloro-3-cyanophenyl)phenol, 95%; . |
1261958-18-2 | 95% | 5g |
€1159.00 | 2025-03-19 |
3-Bromo-5-(4-chloro-3-cyanophenyl)phenol Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
1261958-18-2 (3-Bromo-5-(4-chloro-3-cyanophenyl)phenol) Related Products
- 1261958-08-0(4-(4-Chloro-3-cyanophenyl)phenol)
- 1261976-31-1(3-Bromo-5-(4-chloro-3-methylphenyl)phenol)
- 1261929-20-7(5-(4-Chloro-3-cyanophenyl)-3-cyanophenol)
- 1261958-05-7(3-Bromo-5-(2-chloro-5-hydroxyphenyl)phenol)
- 1261925-97-6(3-Bromo-5-(2,3-dichlorophenyl)phenol)
- 1261943-62-7(3-(4-Chloro-3-cyanophenyl)phenol)
- 1261901-16-9(5-(4-Chloro-3-methylphenyl)-3-cyanophenol)
- 1261925-54-5(3-Bromo-5-(2-chloro-4-methylphenyl)phenol)
- 1261977-19-8(5-(4-Chloro-3-cyanophenyl)-3-methylphenol)
- 1261991-83-6(3-Bromo-5-(2-chlorophenyl)phenol)
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